2-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-4-fluorobenzamide

• IUPAC Name: 2-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-4-fluorobenzamide
• InChI: InChI=1S/C17H17ClFNO3/c1-22-15-6-3-11(9-16(15)23-2)7-8-20-17(21)13-5-4-12(19)10-14(13)18/h3-6,9-10H,7-8H2,1-2H3,(H,20,21)
• InChI Key: FRQAWDMEOPGZGI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C2=C(C=C(C=C2)F)Cl)OC
• Molecular Formula: C17H17ClFNO3
• Molecular Weight: 337.8 g/mol

Description

2-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-4-fluorobenzamide is a chemical compound that has gained attention in the field of scientific research due to its potential for use in various applications. This compound has been synthesized using different methods, and its mechanism of action has been studied extensively. In

Mechanism of Action

The mechanism of action of 2-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-4-fluorobenzamide involves the inhibition of tubulin polymerization, which is essential for cell division. This leads to cell cycle arrest and apoptosis in cancer cells. Additionally, this compound has been shown to inhibit the growth of cancer cells by inducing autophagy.
Biochemical and Physiological Effects:
Studies have shown that 2-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-4-fluorobenzamide has several biochemical and physiological effects. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit tubulin polymerization, and induce autophagy. Additionally, this compound has been shown to have anti-inflammatory effects and can inhibit the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-4-fluorobenzamide in lab experiments is its potent antitumor activity. This compound has been shown to be effective against a wide range of cancer cells, making it a promising candidate for further research. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the optimal dosage and administration route to minimize toxicity.

Future Directions

There are several future directions for research on 2-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-4-fluorobenzamide. One area of interest is the development of more potent analogs of this compound with improved pharmacokinetic properties and reduced toxicity. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound in cancer treatment. Finally, there is a need for more studies on the potential use of this compound in other scientific research applications, such as anti-inflammatory and antimicrobial agents.
Conclusion:
In conclusion, 2-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-4-fluorobenzamide is a promising compound with potential for use in various scientific research applications. This compound has been synthesized using different methods, and its mechanism of action has been studied extensively. Further research is needed to determine the optimal dosage and administration route for this compound in cancer treatment and to develop more potent analogs with improved pharmacokinetic properties and reduced toxicity.

Synthesis Methods

The synthesis of 2-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-4-fluorobenzamide has been achieved using different methods. One of the most common methods involves the reaction of 4-fluorobenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 3,4-dimethoxyphenethylamine in the presence of a base. The resulting amide is then chlorinated to give the final product.

Scientific Research Applications

2-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-4-fluorobenzamide has been studied extensively for its potential use in various scientific research applications. One of the main areas of interest is its potential as a therapeutic agent for the treatment of cancer. Studies have shown that this compound has potent antitumor activity and can induce apoptosis in cancer cells.